molecular formula C13H14N2O4 B8360896 ethyl 2-(5-nitro-1H-indol-2-yl)propanoate

ethyl 2-(5-nitro-1H-indol-2-yl)propanoate

Cat. No.: B8360896
M. Wt: 262.26 g/mol
InChI Key: LERQXAQRAKTHEN-UHFFFAOYSA-N
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Description

Ethyl 2-(5-nitro-1H-indol-2-yl)propanoate is a useful research compound. Its molecular formula is C13H14N2O4 and its molecular weight is 262.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H14N2O4

Molecular Weight

262.26 g/mol

IUPAC Name

ethyl 2-(5-nitro-1H-indol-2-yl)propanoate

InChI

InChI=1S/C13H14N2O4/c1-3-19-13(16)8(2)12-7-9-6-10(15(17)18)4-5-11(9)14-12/h4-8,14H,3H2,1-2H3

InChI Key

LERQXAQRAKTHEN-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C)C1=CC2=C(N1)C=CC(=C2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl 2-(1H-indol-2-yl)propanoate (0.91 g, 4.2 mmol) was dissolved in concentrated sulfuric acid (3.9 mL) and cooled to −10° C. (salt/ice-mixture). A solution of sodium nitrate (0.36 g, 4.2 mmol) in concentrated sulfuric acid (7.8 mL) was added dropwise over 35 mm. Stirring was continued for another 30 mm at −10° C. The mixture was poured into ice and the product was extracted with ethyl acetate. The combined organic phases were washed with a small amount of sat. aq. sodium bicarbonate. The product was purified by column chromatography on silica gel (5-30% EtOAc in hexane) to give ethyl 2-(5-nitro-1H-indol-2-yl)propanoate (0.34 g, 31%).
Quantity
0.91 g
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reactant
Reaction Step One
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3.9 mL
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solvent
Reaction Step One
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0.36 g
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reactant
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7.8 mL
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solvent
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